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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of PROLI NONOate, a potent and fast-acting nitric oxide (NO) donor. Due to its rapid

release of NO under physiological conditions and its inherent instability at neutral pH, proper

preparation of a stable stock solution is critical for reproducible experimental results. This guide

outlines the necessary materials, a step-by-step procedure for solubilization in an alkaline

buffer, and recommendations for storage and handling to ensure the integrity of the compound.

Introduction
PROLI NONOate is a diazen-1-ium-1,2-diolate that spontaneously dissociates in a pH-

dependent manner to release nitric oxide.[1][2][3] With a half-life of approximately 1.8 seconds

at 37°C and pH 7.4, it is an invaluable tool for studying the acute effects of NO in various

biological systems.[1][2][4] The rapid kinetics of NO release necessitate careful preparation of a

stable, alkaline stock solution to prevent premature decomposition. This protocol details a

standardized method for preparing a PROLI NONOate stock solution and provides essential

data for its use in research settings.
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The following table summarizes the key quantitative parameters for PROLI NONOate, critical

for accurate stock solution preparation and experimental design.

Parameter Value Source(s)

Molecular Formula C₅H₇N₃O₄ • 2Na [1][4]

Formula Weight 219.1 g/mol [1][4]

Purity ≥98% [1][4]

Appearance Crystalline solid [1][4]

Solubility
>100 mg/mL in aqueous

buffers
[1][2][3]

λmax 252 nm [1][4]

Molar Extinction Coefficient (ε) 8,400 M⁻¹ cm⁻¹ [4]

Half-life (t₁/₂) 1.8 seconds (at 37°C, pH 7.4) [1][2][4]

Long-term Storage (Solid)
≥1-2 years at -80°C under

nitrogen
[1][4]

Stock Solution Storage
Up to 24 hours at 0°C in 0.01

M NaOH
[4]

Experimental Protocol: Preparation of PROLI
NONOate Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PROLI NONOate in 0.01

M sodium hydroxide (NaOH).

Materials and Equipment
PROLI NONOate (solid)

Sodium hydroxide (NaOH) pellets or a certified 1 M solution

Nuclease-free water
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Calibrated pH meter

Spectrophotometer

Quartz cuvettes

Microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ice bucket

Personal protective equipment (lab coat, gloves, safety glasses)

Preparation of 0.01 M NaOH Solution
Prepare a 0.01 M NaOH solution by diluting a concentrated NaOH stock or by dissolving the

appropriate amount of NaOH pellets in nuclease-free water.

Ensure the solution is thoroughly mixed and cooled on ice before use.

Stock Solution Preparation Workflow
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Preparation

Quality Control

Storage

1. Weigh PROLI NONOate

2. Dissolve in cold 0.01 M NaOH

In a fume hood

3. Vortex to mix

4. Measure absorbance at 252 nm

5. Calculate concentration

Beer-Lambert Law

6. Aliquot into microcentrifuge tubes

7. Store at 0°C for up to 24h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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